2-Chloro-1-oxazol-2-yl-ethanone
Overview
Description
Scientific Research Applications
Synthesis of Imidazole Derivatives
2-Chloro-1-oxazol-2-yl-ethanone: is a valuable precursor in the synthesis of imidazole derivatives. Imidazole compounds have a broad range of biological activities, including antibacterial, antifungal, and antitumor properties . The compound can be used to create novel imidazole rings that are central to many pharmaceuticals.
Antibacterial Agents
The oxazole moiety of 2-Chloro-1-oxazol-2-yl-ethanone can be incorporated into quinazolinone derivatives, which have been examined for their antibacterial potential against various strains such as S. aureus and E. coli . This application is crucial in the development of new antibiotics.
Antitumor Activity
This compound has been used in the synthesis of benzimidazole derivatives that exhibit antitumor activity. Specifically, these derivatives have shown promise against the HeLa cancer cell line, indicating potential applications in cancer therapy .
Material Science
In material science, 2-Chloro-1-oxazol-2-yl-ethanone can be used to develop new materials with unique properties, such as polymers with specific light absorption or emission characteristics. This has implications for creating advanced materials for electronics and photonics .
Chemical Synthesis
As a building block in organic synthesis, this compound is used to introduce the oxazole ring into larger molecules. This is particularly useful in the synthesis of complex molecules with specific structural requirements .
Analytical Chemistry
In analytical chemistry, derivatives of 2-Chloro-1-oxazol-2-yl-ethanone could be used as reagents or indicators due to their chemical reactivity. This allows for the development of new methods for detecting or quantifying other substances .
Chromatography
The compound’s derivatives can be utilized as stationary phases in chromatography to separate mixtures based on the interaction with the oxazole moiety. This is valuable for purifying compounds or analyzing complex mixtures .
Life Sciences Research
In life sciences, 2-Chloro-1-oxazol-2-yl-ethanone can contribute to the study of biological systems by being part of probes or labels that help in tracking or visualizing biological molecules under study .
properties
IUPAC Name |
2-chloro-1-(1,3-oxazol-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClNO2/c6-3-4(8)5-7-1-2-9-5/h1-2H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGPZFHFICXLPRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=N1)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-oxazol-2-yl-ethanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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